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Compound of Interest

Compound Name: Neononanoic acid

Cat. No.: B095266 Get Quote

Essential Safety and Handling Guide for
Neononanoic Acid
This guide provides crucial safety and logistical information for laboratory professionals

handling Neononanoic acid. Adherence to these procedures is vital for ensuring personal

safety and proper disposal.

Chemical Properties and Hazards
Neononanoic acid, also known as Nonanoic acid, is a fatty acid that requires careful handling

due to its potential hazards. It can cause skin and serious eye irritation.[1][2] Understanding its

physical and chemical properties is the first step in safe laboratory practice.
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Property Value

Molecular Formula C9H18O2

Molecular Weight 158.24 g/mol

Appearance Colorless to light yellow clear liquid

Odor Unpleasant, Pungent

Boiling Point 268-269°C

Flash Point 114°C (237.2°F) - 137°C

Solubility Very poor in water

CAS Number 112-05-0

EC Number 203-931-2

Sources:[2][3][4]

Personal Protective Equipment (PPE) Selection
Workflow
Proper selection of PPE is the most critical step in mitigating the risks associated with handling

Neononanoic acid. The following workflow diagram outlines the decision-making process for

selecting appropriate PPE.
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Risk Assessment

PPE Selection

Specific PPE Requirements

Start: Handling Neononanoic Acid

Assess Task and Potential for Exposure
(e.g., splashing, vapor inhalation)

Eye and Face Protection

All tasks

Hand Protection

All tasks

Body Protection

All tasks

Respiratory Protection

Assess ventilation

Wear chemical splash goggles.
Use a face shield for splash risk.

Wear chemical-resistant gloves (e.g., Nitrile, PVC). 
Inspect gloves before use.

Wear appropriate protective clothing (lab coat, apron).
Wear safety footwear.

Use in a well-ventilated area or chemical fume hood.
If ventilation is inadequate, use an approved respirator.

Proceed with Handling

Click to download full resolution via product page

PPE Selection Workflow for Neononanoic Acid

Operational Plan for Handling
Engineering Controls:

Always handle Neononanoic acid in a well-ventilated area.[3][5]

The use of a chemical fume hood is recommended to minimize inhalation exposure.[6]

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[6]
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Personal Protective Equipment (PPE):

Eye/Face Protection: Always wear chemical splash goggles.[6] For tasks with a higher risk of

splashing, a face shield should be worn in addition to goggles.[7][8]

Skin Protection:

Gloves: Wear chemical-resistant gloves, such as nitrile or butyl rubber gloves.[7] Always

inspect gloves for any signs of degradation or puncture before use.[9]

Clothing: Wear a lab coat or other appropriate protective clothing to prevent skin contact.

[6] For handling larger quantities or when there is a significant risk of splashes, chemical-

resistant aprons and sleeves are recommended.

Footwear: Wear closed-toe shoes; safety footwear is recommended.[5]

Respiratory Protection: If working outside of a fume hood or in an area with inadequate

ventilation, use a NIOSH/MSHA or European Standard EN 149 approved respirator with an

appropriate cartridge for organic vapors.[6][10]

Handling Procedures:

Avoid all personal contact, including inhalation of vapors.[5]

Do not eat, drink, or smoke in areas where Neononanoic acid is handled or stored.[4][11]

Wash hands thoroughly after handling the chemical.[1][3]

Keep containers tightly closed when not in use.[3][6]

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents.[3][4][5]

Emergency Response and First Aid
In the event of accidental exposure, immediate and appropriate action is critical. The following

diagram outlines the emergency response protocol.
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Type of Exposure

Immediate Actions

Exposure Incident

Skin Contact Eye Contact Inhalation Ingestion

Immediately remove contaminated clothing.
Wash skin with plenty of soap and water for at least 15 minutes.

Immediately rinse eyes cautiously with water for at least 15 minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

Move person to fresh air.
If breathing is difficult, give oxygen.

Do NOT induce vomiting.
Rinse mouth with water. Give a cupful of water if person is conscious.

Seek Immediate Medical Attention

Report the incident to your supervisor.

Click to download full resolution via product page

Emergency Response for Accidental Exposure

First Aid Measures:

General Advice: In all cases of doubt, or when symptoms persist, seek medical advice.[1]

If on Skin: Immediately remove all contaminated clothing.[9] Wash the affected area with

plenty of soap and water.[1] If skin irritation occurs, get medical advice/attention.[1]

If in Eyes: Rinse cautiously with water for several minutes.[1] Remove contact lenses if

present and easy to do so, and continue rinsing for at least 15 minutes.[6][9] If eye irritation

persists, get medical advice/attention.[1]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[3] If

breathing is difficult, trained personnel should administer oxygen.[6] Seek immediate medical
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attention.[6][9]

If Swallowed: Do NOT induce vomiting.[1][6] Rinse the mouth with water.[1] If the person is

conscious, give them a cupful of water to drink.[6] Never give anything by mouth to an

unconscious person.[6][9] Seek immediate medical attention.[6]

Spill and Disposal Plan
Spill Cleanup:

Minor Spills: For small spills, absorb the material with an inert absorbent such as sand,

earth, or vermiculite.[5][6] Place the absorbed material into a suitable, closed container for

disposal.[6] Ventilate the area of the spill.[1]

Major Spills: In the case of a large spill, evacuate the area and move upwind.[5] Alert the

appropriate emergency response team.[5] Prevent the spill from entering drains or

waterways.[5] Responders should wear full protective clothing, including breathing

apparatus.[5]

Disposal:

All waste must be handled in accordance with local, state, and federal regulations.[5]

Dispose of contents and containers at an approved waste disposal plant.[3] Do not allow the

chemical to enter drains or the environment.[5][12]

Contaminated packaging should be triple rinsed and offered for recycling or reconditioning if

possible.[12] Otherwise, it should be disposed of as hazardous waste.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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